Cas no 879-60-7 (1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-)
879-60-7 structure
Product Name:1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-
- 3-methyl-5-phenyl-1,3,4-oxadiazol-2-one
- 2-Phenyl-4-methyl-oxadiazol-1,3,4-one-5
- DTXSID40335101
- 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one #
- 879-60-7
- 3-Methyl-5-phenyl-1,3,4-oxadiazol-2(3H)-one
- 3-methyl-5-phenyl-3H-[1,3,4]oxadiazol-2-one
- JBDTUVFVJKCGHG-UHFFFAOYSA-N
- 1,3,4 Oxadiazol-2(3H)-one, 3-methyl-5-phenyl
- SCHEMBL14007387
-
- Inchi: 1S/C9H8N2O2/c1-11-9(12)13-8(10-11)7-5-3-2-4-6-7/h2-6H,1H3
- InChI Key: JBDTUVFVJKCGHG-UHFFFAOYSA-N
- SMILES: O1C(N(C)N=C1C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 176.058577502g/mol
- Monoisotopic Mass: 176.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 41.9Ų
1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl- Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
879-60-7 (1,3,4-Oxadiazol-2(3H)-one, 3-methyl-5-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent